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Compound of Interest

Compound Name: 4-(Aminomethyl)piperidine

Cat. No.: B1205859

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety, handling, and hazard information for 4-
(Aminomethyl)piperidine (CAS No: 7144-05-0), a versatile building block in pharmaceutical
and chemical synthesis. Adherence to strict safety protocols is essential when handling this
compound due to its corrosive nature. This document summarizes key data, outlines
experimental procedures for safe handling, and provides visual guides for hazard recognition
and personal protection.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 4-(Aminomethyl)piperidine is
provided below. These properties are critical for safe handling, storage, and in the event of a

spill or fire.
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Property Value Reference(s)
Molecular Formula CeH1aN2 [1112]
Molecular Weight 114.19 g/mol [1][3]

White or colorless to almost
Appearance white or almost colorless [2]

powder or lump
Melting Point 24-25 °C (lit.) [2][3][4]
Boiling Point 200 °C (lit.) [3][4]

92 °C /9 mmHg

[2]

Flash Point

78 °C (172.4 °F) - closed cup

[3]

Density

0.952 g/mL

[2]

Refractive Index

n20/D 1.49 (lit.)

[3]

n20/D 1.489 - 1.491

[2]

Hazard Identification and GHS Classification

4-(Aminomethyl)piperidine is classified as a hazardous chemical. The Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals provides the following

classifications:

© 2025 BenchChem. All rights reserved. 2/9

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/23527
https://www.chemimpex.com/products/43418
https://pubchem.ncbi.nlm.nih.gov/compound/23527
https://www.sigmaaldrich.com/HK/zh/product/aldrich/a65158
https://www.chemimpex.com/products/43418
https://www.chemimpex.com/products/43418
https://www.sigmaaldrich.com/HK/zh/product/aldrich/a65158
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9854154.htm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/a65158
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9854154.htm
https://www.chemimpex.com/products/43418
https://www.sigmaaldrich.com/HK/zh/product/aldrich/a65158
https://www.chemimpex.com/products/43418
https://www.sigmaaldrich.com/HK/zh/product/aldrich/a65158
https://www.chemimpex.com/products/43418
https://www.benchchem.com/product/b1205859?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205859?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Hazard GHS Signal Hazard Reference(s
Category )
Class Pictogram Word Statement )
H314:
Skin Causes
Corrosion/Irrit 1B Corrosion Danger severe skin [11[31[5]
ation burns and
eye damage.
H314:
Serious Eye Causes
Damage/Eye 1 Corrosion Danger severe skin [11[3]I5]
Irritation burns and
eye damage.

GHS Hazard Classification Breakdown

4-(Aminomethyl)piperidine Hazards

4-(Aminomethyl)piperidine

G'H/S/Hazard Clas

Skin Corrosion/Irritation
(Category 1B)

Serious Eye Damage
(Category 1)

N

Signal Word: Dange>

:

H314: Causes severe skin burns and eye damagej

Click to download full resolution via product page
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Caption: GHS hazard classification for 4-(Aminomethyl)piperidine.

Safe Handling and Storage Protocols

Proper handling and storage procedures are critical to minimize exposure and ensure a safe
laboratory environment.

Engineering Controls

e Ventilation: Always handle 4-(Aminomethyl)piperidine in a well-ventilated area. Use of a
chemical fume hood is strongly recommended to control exposure to vapors or dust.[6][7][8]
Local exhaust ventilation should be used to keep airborne levels below recommended
exposure limits.[8]

Personal Protective Equipment (PPE)

A comprehensive suite of personal protective equipment is mandatory for all personnel
handling this compound.[9] The selection of PPE should be based on a thorough risk
assessment of the specific procedures being performed.[9]

o Eye and Face Protection: Wear chemical safety goggles and a face shield.[3][8][9] Eye
protection must conform to OSHA's 29 CFR 1910.133 or European Standard EN166.[6]

e Skin Protection:

o Gloves: Wear appropriate chemical-resistant gloves (e.qg., nitrile).[3][9] Double-gloving is
recommended.[9]

o Body Protection: A lab coat or a disposable, long-sleeved gown that closes in the back is
required to prevent contamination of personal clothing.[8][9] For larger quantities or in
case of a spill, a full chemical-resistant suit may be necessary.[3]

o Respiratory Protection: If ventilation is inadequate or if there is a risk of inhalation, use a
NIOSH/MSHA or European Standard EN 149 approved respirator with an appropriate
cartridge for organic vapors and ammonia derivatives.[3][7] A fit-tested N95 respirator is the
minimum recommendation.[9]

Personal Protective Equipment (PPE) Selection Workflow
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PPE Selection for 4-(Aminomethyl)piperidine

Handling 4-(Aminomethyl)piperidine

Risk Assessment

Inhalation Risk?

f(es No
Required Protection &

S b
Eye/Face Protection Skin Protection Respiratory Protection No Respirator Required
(Goggles & Face Shield) (Gloves & Lab Coat/Gown) (Respirator as needed) (with adequate ventilation)

Click to download full resolution via product page

Caption: Decision workflow for selecting appropriate PPE.

General Hygiene Practices

* Wash hands thoroughly after handling and before eating, drinking, or smoking.[5][8]
¢ Avoid contact with skin, eyes, and clothing.[6][7]
e Do not breathe dust or vapors.[5][6]

+ Keep away from sources of ignition.[5][8]

Storage Conditions

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[6][7][8]

¢ Store in a corrosives area.[6][7]
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» Keep away from incompatible materials such as strong oxidizing agents and strong acids.[7]

Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency.

First-Aid Measures
Exposure Route First-Aid Protocol Reference(s)

Move the person to fresh air. If
not breathing, give artificial
Inhalation respiration. If breathing is [516][8]
difficult, give oxygen. Seek
immediate medical attention.

Immediately flush skin with
plenty of water for at least 15
) minutes while removing
Skin Contact _ _ [51[6](71(8]
contaminated clothing and
shoes. Seek immediate

medical attention.

Immediately rinse with plenty
of water, also under the
eyelids, for at least 15 minutes.
Eye Contact . . [S16]71L8]
Keep eye wide open while
rinsing. Seek immediate

medical attention.

Do NOT induce vomiting.

Rinse mouth with water. Never
Ingestion give anything by mouth to an [6][8]

unconscious person. Seek

immediate medical attention.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (COz), alcohol-resistant
foam, or sand.[6][8][10] For large fires, use water spray, fog, or foam.[8]
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» Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors, including nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (COz).

[6]7]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[6][7][8]

Accidental Release Measures

o Personal Precautions: Evacuate personnel to safe areas.[6][7] Wear appropriate personal
protective equipment (see section 3.2). Ensure adequate ventilation.[6][7]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains or groundwater systems.[5][6][7][8]

e Methods for Containment and Cleaning Up:

o For solids, sweep up and shovel into a suitable container for disposal. Avoid dust
formation.[6]

o For liquids, soak up with inert absorbent material (e.g., sand, silica gel, acid binder,
universal binder, sawdust) and place in a suitable, closed container for disposal.[7]

Toxicology Information

o Acute Effects: Causes severe burns to the skin, eyes, and mucous membranes.[6][7][8]
Material is extremely destructive to the tissue of the mucous membranes and upper
respiratory tract if inhaled.[8]

» Chronic Effects: To the best of current knowledge, the chemical, physical, and toxicological
properties have not been thoroughly investigated.[11]

Disposal Considerations

Disposal of 4-(Aminomethyl)piperidine and its containers must be in accordance with local,
state, and federal regulations. The material can be disposed of by removal to a licensed
chemical destruction plant or by controlled incineration with flue gas scrubbing.[10] Do not
contaminate water, foodstuffs, feed, or seed by storage or disposal.[10]
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Disclaimer: This guide is intended for informational purposes only and is not a substitute for a
comprehensive Safety Data Sheet (SDS). Always consult the SDS for the most current and
detailed information before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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